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Compound of Interest

D-beta-Imidazolelactic Acid,
Compound Name:

Monohydrate
CAS No.: 1246814-96-9
Cat. No.: B1140192

Get Quote

\ J

CAS Number: 1246814-96-9 Stereochemical Designation: (R)-Enantiomer[1][2]

Executive Summary

D-beta-Imidazolelactic Acid, Monohydrate (CAS 1246814-96-9) is the (R)-enantiomer of the
alpha-hydroxy acid metabolite derived from histidine.[1] While the L-isomer (S-configuration) is
the predominant mammalian metabolite associated with histidine degradation, the D-isomer
holds specific value in pharmaceutical development.[1] It serves as a vital chiral building block
for the asymmetric synthesis of imidazole alkaloids, most notably (+)-pilocarpine and (+)-
isopilocarpine, which are muscarinic agonists used in the treatment of glaucoma and
xerostomia. This guide details its physicochemical properties, synthesis pathways, and
validated analytical protocols for purity assessment.

Chemical Identity & Physicochemical Properties[2]
[31[4][5]
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The compound exists as a monohydrate, a critical factor for stoichiometric calculations in
synthesis. The imidazole ring introduces tautomeric complexity, while the alpha-hydroxy group
provides a handle for further functionalization.

Table 1: Physicochemical Specifications

Property Specification
2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic
IUPAC Name ( ) ) Y y-3( yprop
acid hydrate
Common Name D-beta-Imidazolelactic acid monohydrate
CAS Number 1246814-96-9
Molecular Formula CeHsN203[1][2][3] - H20 (CeH10N204)
) 174.16 g/mol (Monohydrate) / 156.14 g/mol
Molecular Weight
(Anhydrous)
Appearance Off-white to pale orange crystalline solid
- Soluble in water, dilute acid; sparingly soluble in
Solubility
ethanol
Chirality D-Configuration / (R)-Absolute Configuration
pKa Values ~3.4 (Carboxyl), ~6.8 (Imidazole N-H)
Melting Point 195-198 °C (Decomposition)

Structural Visualization

The following diagram illustrates the (R)-configuration. Note that the priority of the hydroxyl
group (-OH) over the carboxyl (-COOH) and imidazole side chain dictates the (R) assignment
in the Cahn-Ingold-Prelog system, which correlates to the D- designation in Fisher projections
for alpha-hydroxy acids.[1]
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Figure 1: Stereochemical priority assignment for D-beta-Imidazolelactic Acid (R-isomer).

Biological Significance & Applications[2][4][7][8]
Metabolic Context

In mammalian systems, L-histidine is primarily converted to L-imidazolelactic acid via
imidazolepyruvate.[1] The presence of the D-isomer (CAS 1246814-96-9) often points to:

o Bacterial Metabolism: Certain gut microbiota possess racemases or D-amino acid oxidases
that can generate D-metabolites.[1]

o Pathological Biomarker: Elevated levels of imidazolelactic acid (total) are observed in
histidinemia (histidase deficiency) and phenylketonuria (PKU). Distinguishing the D-isomer is
crucial for identifying bacterial vs. endogenous metabolic dysregulation.[1]

Pharmaceutical Application: Alkaloid Synthesis

The primary industrial utility of D-beta-imidazolelactic acid is as a precursor for (+)-Pilocarpine.
[1][2] The synthesis relies on the preservation of the chiral center at the C2 position. The D-
isomer provides the correct stereochemistry required for the pharmacologically active form of
pilocarpine.
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Figure 2: Synthetic pathway from D-Histidine to (+)-Pilocarpine using D-beta-Imidazolelactic
Acid.[1][2]

Synthesis & Production Protocols
Synthesis from D-Histidine

The most reliable route to high-optical-purity D-beta-imidazolelactic acid is the diazotization of
D-histidine.[1] Unlike simple aliphatic amino acids, the reaction conditions can be tuned to favor
retention of configuration via the neighboring group participation of the carboxylate or imidazole
ring.

Protocol:

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1140192/docs?utm_src=pdf-body-img#technical-monograph-d-beta-imidazolelactic-acid-monohydrate
https://foodb.ca/compounds/FDB022962
https://www.pharmaffiliates.com/en/1246814-96-9-d-beta-imidazole-lactic-acid-monohydrate-pa270017250.html
https://foodb.ca/compounds/FDB022962
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140192?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reagents: D-Histidine (10 mmol), Sodium Nitrite (NaNOz, 15 mmol), Hydrochloric Acid (2M).
e Procedure:
o Dissolve D-Histidine in 2M HCI at 0°C.

o Add NaNO: solution dropwise over 60 minutes, maintaining temperature <5°C to prevent
racemization.

o Stir for 4 hours at room temperature.
o Neutralize with NaOH to pH 5.0.

o Purification: Desalt using ion-exchange chromatography (Dowex 50W). Elute with 1M
NH4OH.

o Crystallization: Concentrate in vacuo and recrystallize from water/ethanol to obtain the
monohydrate.

Analytical Methodologies (Quality Control)

To ensure the integrity of the CAS 1246814-96-9 designation, chiral separation is mandatory to
rule out L-isomer contamination.[1]

Chiral HPLC Method

This validated method uses a cellulose-based chiral stationary phase effective for imidazole
derivatives.[1]
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Parameter Condition

Chiralcel OJ-H (Cellulose tris(4-

Column
methylbenzoate)), 250 x 4.6 mm, 5 um
) n-Hexane : Ethanol : Diethylamine (85 :15: 0.1
Mobile Phase
vIvIv)
Flow Rate 0.8 mL/min
Temperature 25°C
Detection UV @ 220 nm (Imidazole absorption)

D-Isomer (R) typically elutes before L-Isomer
(S) in this system (verify with standards).[1]

Retention Time

LC-MS/MS Identification

For biological matrices (urine/plasma), high sensitivity is required.
e lonization: ESI Positive Mode ([M+H]* = 157.06 for anhydrous core).
» Transitions:

o Quantifier: 157.1 - 111.1 (Loss of HCOOH)

o Qualifier: 157.1 - 81.1 (Imidazole fragment)

Sample Sample Prep Chiral HPLC . Enantiomeric Excess
(Solid/Biofluid) (Dilution/SPE) (Chiralcel OJ-H) B0 s PEEEE - Calculation
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Figure 3: Analytical workflow for enantiomeric purity determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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